Cas no 1805086-63-8 (3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide
• CAS No: 1805086-63-8
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4875360
• Update Time: 2025-10-24

3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-6(9)5-4(16(12,14)15)1-3(2-11)7(10)13-5/h1,6H,(H2,12,14,15)
• InChI Key： TURJDEGWYZMTTF-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide (CAS No. 1805086-63-8)

The compound 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide (CAS No. 1805086-63-8) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, a difluoromethyl moiety, and an iodo substituent, makes it a versatile intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for small-molecule inhibitors and enzyme modulators.

In recent years, the demand for halogenated pyridine derivatives like 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide has surged due to their role in developing next-generation therapeutics. The compound's sulfonamide group enhances its binding affinity to biological targets, while the iodine atom offers opportunities for further functionalization via cross-coupling reactions. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where researchers seek compounds with tunable properties.

From an agrochemical perspective, 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide is explored for its potential as a precursor to crop protection agents. The difluoromethyl group is known to improve the metabolic stability of pesticides, addressing the global challenge of pest resistance. This resonates with the increasing focus on sustainable agriculture and environmentally friendly solutions, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 1805086-63-8 involves multi-step processes, including halogenation and sulfonylation, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality control standards. These methodologies are critical for industries prioritizing Good Manufacturing Practices (GMP) and regulatory compliance.

Another area of interest is the compound's potential in material science. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials, aligning with the push for renewable energy technologies. This interdisciplinary relevance underscores why 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide is frequently discussed in forums and publications covering green chemistry and innovation.

Safety and handling protocols for CAS No. 1805086-63-8 emphasize standard laboratory precautions, reflecting its classification as a non-hazardous research chemical under normal conditions. However, users are advised to consult Material Safety Data Sheets (MSDS) for specific guidelines, a common query among laboratory personnel and procurement specialists.

In summary, 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-sulfonamide represents a cutting-edge compound with multifaceted applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its value in accelerating scientific discovery. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in life sciences and industrial chemistry.